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Compound of Interest

Compound Name: 1-Iodononane

Cat. No.: B046442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for conducting a bimolecular nucleophilic substitution

(SN2) reaction using 1-iodononane as the substrate and sodium azide as the nucleophile. The

protocols outlined herein are intended for use in a controlled laboratory setting by trained

professionals.

Introduction
The SN2 reaction is a fundamental transformation in organic synthesis, allowing for the

formation of new carbon-heteroatom bonds with a high degree of stereochemical control. This

application note focuses on the reaction of 1-iodononane, a primary alkyl iodide, with sodium

azide. This reaction is a classic example of the Finkelstein reaction, where a halide is displaced

by another. The resulting product, 1-azidononane, is a versatile intermediate in organic

synthesis, readily undergoing reduction to the corresponding amine or participating in

cycloaddition reactions, such as the popular "click chemistry."

The reaction proceeds via a concerted, single-step mechanism where the azide nucleophile

attacks the carbon atom bearing the iodine from the backside, leading to the displacement of

the iodide leaving group.[1] The use of acetone as a solvent is advantageous as sodium iodide,

the byproduct, is insoluble and precipitates out of the solution, driving the equilibrium towards

the product.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b046442?utm_src=pdf-interest
https://www.benchchem.com/product/b046442?utm_src=pdf-body
https://www.benchchem.com/product/b046442?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_1_Bromooctane_and_1_Iodooctane_in_SN2_Reactions.pdf
https://www.benchchem.com/pdf/Application_Note_Elucidating_the_SN2_Reaction_Mechanism_using_2S_2_Iodobutane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Pathway and Mechanism
The SN2 reaction between 1-iodononane and sodium azide proceeds as follows:

CH₃(CH₂)₈I + NaN₃ → CH₃(CH₂)₈N₃ + NaI(s)

The mechanism involves the backside attack of the azide ion on the electrophilic carbon atom

of 1-iodononane. This concerted process involves a transition state where the nucleophile and

the leaving group are both partially bonded to the carbon atom.

Caption: SN2 reaction mechanism of 1-iodononane with azide.

Data Presentation
The following tables summarize typical experimental parameters and expected outcomes for

the SN2 reaction of a primary iodoalkane with sodium azide. While specific data for 1-
iodononane is not readily available in the literature, the data for 1-iodooctane serves as a

reliable proxy due to their structural similarity.[3]

Table 1: Reaction Parameters

Parameter Value Reference

Substrate 1-Iodononane -

Nucleophile Sodium Azide (NaN₃) [4]

Solvent Anhydrous Acetone [4]

Stoichiometry

(Substrate:Nucleophile)
1 : 1.2 to 1 : 1.5 General Practice

Concentration 0.1 - 0.5 M [4]

Temperature 50-60 °C (Reflux) [4]

Reaction Time 4-8 hours [4]

Table 2: Expected Kinetic Data (Based on 1-Iodooctane)
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Parameter Estimated Value Notes Reference

Reaction Order Second Order Overall

First order in substrate

and first order in

nucleophile.

[5]

Relative Rate

Constant (k_I / k_Br)
~30

Compared to the

corresponding

bromoalkane in

acetone.

[3]

Table 3: Physical Properties of Reactant and Product

Compound
Molecular Weight (
g/mol )

Boiling Point (°C) Density (g/mL)

1-Iodononane 254.15 107-108 @ 8 mmHg 1.288 @ 25 °C

1-Azidononane 169.28
~95-97 @ 10 mmHg

(Predicted)
~0.87 (Predicted)

Experimental Protocols
4.1. General Safety Precautions

Sodium azide is highly toxic and can form explosive heavy metal azides. Handle with

extreme caution in a well-ventilated fume hood. Avoid contact with acids, as this can

generate highly toxic and explosive hydrazoic acid.

1-Iodononane is an irritant.

Acetone is a flammable solvent.

Always wear appropriate personal protective equipment (PPE), including safety goggles, lab

coat, and gloves.

4.2. Protocol for the Synthesis of 1-Azidononane
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This protocol describes the synthesis of 1-azidononane from 1-iodononane on a laboratory

scale.

Materials:

1-Iodononane (1.0 eq)

Sodium Azide (1.2 eq)

Anhydrous Acetone

Round-bottom flask equipped with a reflux condenser and a magnetic stir bar

Heating mantle

Filtration apparatus (e.g., Buchner funnel)

Rotary evaporator

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

To a dry round-bottom flask, add 1-iodononane and anhydrous acetone.

Add sodium azide to the solution while stirring.

Heat the reaction mixture to reflux (approximately 56 °C for acetone) and maintain for 4-8

hours. The formation of a white precipitate (sodium iodide) should be observed.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Once the reaction is complete, cool the mixture to room temperature.

Filter the reaction mixture to remove the precipitated sodium iodide. Wash the filter cake with

a small amount of acetone.
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Combine the filtrate and washings and remove the acetone using a rotary evaporator.

To the residue, add diethyl ether and water and transfer to a separatory funnel.

Shake the funnel and allow the layers to separate. The organic layer contains the product.

Wash the organic layer with brine (saturated NaCl solution).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude 1-azidononane.

If necessary, purify the product by vacuum distillation or column chromatography on silica

gel.[5]

4.3. Protocol for Reaction Monitoring by Gas Chromatography (GC)

Instrumentation:

Gas chromatograph equipped with a Flame Ionization Detector (FID).

A non-polar or semi-polar capillary column (e.g., DB-5 or equivalent).

Procedure:

Prepare a standard solution of 1-iodononane of known concentration.

At regular intervals during the reaction, withdraw a small aliquot (e.g., 0.1 mL) from the

reaction mixture.

Quench the reaction in the aliquot by diluting it with a suitable solvent (e.g., diethyl ether)

and filtering to remove any solid.

Inject a small volume (e.g., 1 µL) of the diluted aliquot into the GC.

Analyze the chromatogram to determine the relative peak areas of 1-iodononane and 1-

azidononane. The retention time of the product, 1-azidononane, is expected to be shorter

than that of the starting material, 1-iodononane, due to its lower boiling point.
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The disappearance of the starting material peak and the appearance of the product peak will

indicate the progress of the reaction.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 1-

azidononane.
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1. Reaction Setup
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- Sodium Azide

- Anhydrous Acetone

2. Reflux
(50-60°C, 4-8h)

3. Reaction Monitoring
(TLC/GC)

Continue if incomplete

4. Work-up
- Cool to RT
- Filter NaI

If complete

5. Extraction
- Remove Acetone

- Add Et₂O/H₂O

6. Purification
- Dry Organic Layer
- Evaporate Solvent

7. Analysis
- GC-MS, NMR, IR

Final Product
1-Azidononane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-azidononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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